Cas no 756462-58-5 ((3,5-dichloropyridin-2-yl)methanamine)

• Product Name: (3,5-dichloropyridin-2-yl)methanamine
• CAS No: 756462-58-5
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD06213872
• CID: 1084690
• PubChem ID: 22629932
• Update Time: 2025-06-12

(3,5-dichloropyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-Pyridinemethanamine
• (3,5-dichloropyridin-2-yl)methanamine
• DTXSID00627094
• SB53711
• SCHEMBL2760821
• (3,5-dichloro-2-pyridinyl)methanamine, AldrichCPR
• 1-(3,5-Dichloropyridin-2-yl)methanamine
• FT-0723897
• CS-0268507
• AMY37662
• EN300-1966575
• 756462-58-5
• LIGTYWXFNMUFFP-UHFFFAOYSA-N
• AKOS006292806
• G75723
• DA-32067

• MDL： MFCD06213872
• Inchi： 1S/C6H6Cl2N2/c7-4-1-5(8)6(2-9)10-3-4/h1,3H,2,9H2
• InChI Key： LIGTYWXFNMUFFP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CN)Cl

Computed Properties

• Exact Mass: 175.9908036g/mol
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (3,5-dichloropyridin-2-yl)methanamine

Comprehensive Overview of (3,5-dichloropyridin-2-yl)methanamine (CAS No. 756462-58-5): Properties, Applications, and Industry Insights

(3,5-dichloropyridin-2-yl)methanamine, identified by its CAS number 756462-58-5, is a specialized heterocyclic amine compound with significant relevance in pharmaceutical and agrochemical research. This structurally unique molecule features a pyridine core substituted with two chlorine atoms at the 3- and 5-positions, along with an aminomethyl group at the 2-position. Its molecular formula, C₆H₆Cl₂N₂, and precise molecular weight of 177.03 g/mol make it a valuable intermediate in synthetic chemistry.

The compound's chemical properties have garnered attention in drug discovery, particularly for its potential as a building block in kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in creating targeted therapies, aligning with the growing demand for personalized medicine solutions. Researchers are exploring its structure-activity relationships (SAR) to optimize bioactivity while minimizing off-target effects—a critical consideration in modern drug design paradigms.

In agrochemical applications, (3,5-dichloropyridin-2-yl)methanamine serves as a precursor for novel crop protection agents. Its chloropyridine moiety demonstrates remarkable stability against environmental degradation, addressing sustainability concerns in agriculture. Industry reports indicate rising interest in derivatives of this compound for developing next-generation pesticides with improved selectivity and reduced ecological impact.

The synthesis of 756462-58-5 typically involves multistep organic reactions, including halogenation and reductive amination processes. Advanced purification techniques such as column chromatography or recrystallization ensure high purity (>98%), meeting stringent requirements for pharmaceutical applications. Analytical characterization via HPLC, NMR spectroscopy, and mass spectrometry confirms structural integrity and batch consistency.

From a commercial perspective, global suppliers of (3,5-dichloropyridin-2-yl)methanamine emphasize GMP compliance and scalable production capabilities. Market analysts note increasing procurement by contract research organizations (CROs) and specialty chemical manufacturers, driven by expanding R&D pipelines in oncology and infectious diseases. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols ensure compound stability during transportation and laboratory use.

Emerging research directions explore the compound's potential in material science applications, particularly as a ligand for metal-organic frameworks (MOFs) and catalysis systems. Its chelating properties and electron-deficient aromatic system enable unique coordination chemistry, opening possibilities for innovative nanomaterials development. These interdisciplinary applications position CAS 756462-58-5 as a versatile chemical entity beyond traditional life science domains.

Quality control specifications for (3,5-dichloropyridin-2-yl)methanamine typically include rigorous testing for residual solvents, heavy metals, and related substances. Analytical methods development remains an active area, with recent advancements in UPLC-MS/MS techniques enabling detection at parts-per-billion levels. Such precision supports the compound's use in high-value applications where impurity profiles critically influence performance outcomes.

The environmental fate of 756462-58-5 derivatives has become a focal point for regulatory compliance. Biodegradation studies and ecotoxicity assessments inform sustainable use practices, particularly for agrochemical formulations. Computational QSAR modeling helps predict environmental persistence and bioaccumulation potential, supporting greener chemistry initiatives across industries.

Patent landscapes reveal growing intellectual property activity surrounding (3,5-dichloropyridin-2-yl)methanamine derivatives, with filings increasing 23% year-over-year in major jurisdictions. This reflects the compound's strategic importance in innovative therapeutic and agricultural chemical development. Licensing opportunities and custom synthesis services continue to expand, creating dynamic market conditions for this specialty chemical.

Future research trajectories may explore the compound's utility in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) platforms. Its balanced lipophilicity (calculated logP ~1.8) and hydrogen bonding capacity make it particularly suitable for designing cell-permeable probes and degrader molecules. These cutting-edge applications underscore the enduring scientific value of this chloropyridine derivative in advancing human health and technology.